Cas no 433267-56-2 (Ethyl 4-iodo-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-iodo-1H-pyrrole-2-carboxylate
• CAS No: 433267-56-2
• MF: C₇H₈INO₂
• MW: 265.048394203186
• MDL: MFCD18904321
• CID: 1078308
• PubChem ID: 5324606
• Update Time: 2025-10-28

Ethyl 4-iodo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-1H-pyrrole-2-carboxylate
• 2-(Ethoxycarbonyl)-4-iodo-1H-pyrrole
• 4-iodo-1H-pyrrole-2-carboxylic acid ethyl ester
• AC1NT5D4
• AG-L-23303
• CTK4I7251
• ethyliodopyrrolecarboxylate
• Ethyl4-iodo-1H-pyrrole-2-carboxylate
• DF-0725
• SCHEMBL17992239
• DTXSID10415924
• AKOS015853968
• SB62435
• J-521032
• CS-0323178
• A872718
• InChI=1/C7H8INO2/c1-2-11-7(10)6-3-5(8)4-9-6/h3-4,9H,2H2,1H
• MFCD18904321
• 433267-56-2

• MDL： MFCD18904321
• Inchi： 1S/C7H8INO2/c1-2-11-7(10)6-3-5(8)4-9-6/h3-4,9H,2H2,1H3
• InChI Key： UPKCWRCTDUDSDG-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 264.95998g/mol
• Monoisotopic Mass: 264.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Ethyl 4-iodo-1H-pyrrole-2-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Ethyl 4-iodo-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 4-iodo-1H-pyrrole-2-carboxylate (CAS No. 433267-56-2): Properties, Applications, and Industry Insights

Ethyl 4-iodo-1H-pyrrole-2-carboxylate (CAS 433267-56-2) is a specialized organic compound belonging to the pyrrole carboxylate family, widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the increasing demand for heterocyclic building blocks in drug discovery, this compound has garnered significant attention due to its unique iodo-substituted pyrrole structure, which facilitates cross-coupling reactions and functional group transformations.

The molecular formula C7H8INO2 and a molar mass of 265.05 g/mol characterize Ethyl 4-iodo-1H-pyrrole-2-carboxylate. Its ethyl ester group enhances solubility in organic solvents, making it a preferred choice for Pd-catalyzed reactions such as Suzuki-Miyaura or Sonogashira couplings. Researchers frequently highlight its role in synthesizing biologically active pyrrole derivatives, addressing trending topics like antimicrobial agents and kinase inhibitors in modern medicinal chemistry.

In the context of green chemistry, this compound aligns with the industry’s shift toward atom-efficient synthesis. Its iodo substituent offers a balance between reactivity and stability, reducing the need for hazardous reagents—a key concern in sustainable pharmaceutical manufacturing. Recent publications emphasize its utility in constructing N-heterocyclic scaffolds, a hot topic in AI-driven drug design platforms where fragment-based approaches dominate.

From a commercial perspective, CAS 433267-56-2 is often searched alongside terms like “high-purity pyrrole esters” and “custom synthetic intermediates”, reflecting its niche market demand. Analytical techniques such as HPLC and NMR are critical for quality verification, ensuring compliance with GMP standards for preclinical research. The compound’s melting point (typically 120–125°C) and storage conditions (2–8°C under inert atmosphere) are frequently queried by laboratory professionals.

Emerging applications include its use in OLED materials, where pyrrole-based monomers contribute to luminescent efficiency. This intersects with the booming interest in flexible electronics and energy-saving displays. Patent analyses reveal growing IP activity around halogenated pyrroles, particularly in optoelectronics—a sector projected to grow at 15% CAGR through 2030.

Safety data sheets emphasize standard organic lab precautions for Ethyl 4-iodo-1H-pyrrole-2-carboxylate, with no extreme hazards reported. However, users actively search for “handling protocols for iodinated compounds” and “waste disposal methods”, indicating heightened awareness of laboratory safety trends. The compound’s Stability under nitrogen is another frequently discussed aspect in technical forums.

In summary, 433267-56-2 represents a critical chemical tool bridging academic research and industrial innovation. Its relevance to cancer drug development, catalysis research, and advanced materials ensures sustained interest, while its synthetic flexibility positions it as a staple in modern organic chemistry toolkits. Future studies may explore its structure-activity relationships in greater depth, particularly for targeted therapies—a dominant theme in current biomedical literature.